Cas no 83493-63-4 (2-(4-Ethoxyphenyl)-2-methylpropanol)

• Product Name: 2-(4-Ethoxyphenyl)-2-methylpropanol
• CAS No: 83493-63-4
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD07787279
• CID: 60574
• PubChem ID: 158525
• Update Time: 2025-10-29

2-(4-Ethoxyphenyl)-2-methylpropanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxyphenyl)-2-methylpropan-1-ol
• 2-(4-Ethoxyphenyl)-2-methylpropanol
• Benzeneethanol, 4-ethoxy-beta,beta-dimethyl-
• 4-ethoxy-beta,beta-dimethylbenzeneethanol
• PENA
• p-ethoxyneophyl alcohol
• 4-ethoxyneophyl alcohol
• 2-(4-ethoxyphenyl)-2-methyl-1-propanol
• 2-(4-ethoxyphenyl)-2-methyl-propan-1-ol
• KSC450O7F
• OZEZBKUHAGFQME-UHFFFAOYSA-N
• DT2049
• 2,2-dimethyl-2-(4-ethoxyphe
• 4-Ethoxy-β,β-dimethylbenzeneethanol (ACI)
• 2-Methyl-2-(4-ethoxyphenyl)propyl alcohol
• DTXSID60232401
• CHEBI:39350
• J-505972
• MFCD07787279
• Q27119828
• NS00067326
• 2,2-dimethyl-2-(4-ethoxyphenyl)ethanol
• 83493-63-4
• AC-15259
• D90559
• CS-0299385
• AS-63625
• FT-0651977
• A840587
• E0730
• AKOS006346495
• METHYL6-BROMOQUINOLINE-2-CARBOXYLATE
• SCHEMBL7749333
• EN300-1858048

• MDL： MFCD07787279
• Inchi： 1S/C12H18O2/c1-4-14-11-7-5-10(6-8-11)12(2,3)9-13/h5-8,13H,4,9H2,1-3H3
• InChI Key： OZEZBKUHAGFQME-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(OCC)=CC=1

Computed Properties

• Exact Mass: 194.13100
• Monoisotopic Mass: 194.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Colorless solid
• Density: 1.0±0.1 g/cm3
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 294.6±23.0 °C at 760 mmHg
• Flash Point: 117.9±16.9 °C
• Refractive Index: 1.504
• PSA: 29.46000
• LogP: 2.35520
• Solubility: Insoluble in water, soluble in organic solvents

2-(4-Ethoxyphenyl)-2-methylpropanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Safety Instruction： S16; S26; S36/37; S36
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(4-Ethoxyphenyl)-2-methylpropanol

Exploring the Versatile Applications of 2-(4-Ethoxyphenyl)-2-methylpropanol (CAS No. 83493-63-4) in Modern Chemistry

2-(4-Ethoxyphenyl)-2-methylpropanol (CAS No. 83493-63-4) is a specialized organic compound that has gained significant attention in various industrial and research applications. This aromatic alcohol, characterized by its ethoxy and methylpropanol functional groups, exhibits unique chemical properties that make it valuable in pharmaceutical intermediates, fragrance formulations, and material science. Its molecular structure combines both hydrophobic and hydrophilic elements, allowing for versatile reactivity patterns that researchers are actively exploring.

The growing interest in 2-(4-Ethoxyphenyl)-2-methylpropanol aligns with current trends in green chemistry and sustainable synthesis. Many users searching for this compound inquire about its eco-friendly production methods or biodegradability profile, reflecting the chemical industry's shift toward environmentally conscious practices. The compound's moderate polarity and good solubility in common organic solvents make it particularly useful in catalytic reactions where precise control of reaction conditions is required.

In pharmaceutical research, 2-(4-Ethoxyphenyl)-2-methylpropanol serves as a key building block for developing novel drug candidates. Its structural features allow for diverse modifications, making it valuable in medicinal chemistry programs targeting various therapeutic areas. Recent patent literature reveals its incorporation in compounds with potential central nervous system activity, though specific applications remain proprietary. The compound's stability under physiological conditions and predictable metabolism contribute to its pharmaceutical utility.

The fragrance and flavor industry utilizes 2-(4-Ethoxyphenyl)-2-methylpropanol for its subtle aromatic characteristics. When incorporated into perfume formulations, it contributes woody-amber notes with excellent fixative properties. Formulators appreciate its low volatility and compatibility with other common fragrance ingredients. Consumer demand for long-lasting scents and natural-inspired aromas has increased the commercial relevance of this compound in personal care products.

Material scientists have explored 2-(4-Ethoxyphenyl)-2-methylpropanol as a monomer or additive in specialty polymers. Its incorporation can influence polymer flexibility, thermal stability, and surface properties. Researchers investigating advanced coating materials or adhesive formulations frequently examine derivatives of this compound to achieve specific performance characteristics. The compound's bulky phenyl group provides steric effects that can be strategically employed in material design.

From a synthetic chemistry perspective, 2-(4-Ethoxyphenyl)-2-methylpropanol presents interesting challenges and opportunities. Its preparation typically involves Grignard reactions or reduction processes starting from appropriate ketone precursors. Current research focuses on developing atom-efficient routes and catalytic asymmetric versions of these transformations. The compound's chiral center makes it particularly relevant for studies in stereoselective synthesis, a hot topic in modern organic chemistry.

The commercial availability of 2-(4-Ethoxyphenyl)-2-methylpropanol has improved in recent years, with several specialty chemical suppliers listing it in their catalogs. Pricing trends reflect its status as a high-value intermediate rather than a commodity chemical. Quality specifications typically emphasize high purity grades (>98%) with strict control of residual solvents and byproducts, especially for pharmaceutical applications. Proper storage recommendations include inert atmosphere conditions and protection from light to maintain stability.

Analytical characterization of 2-(4-Ethoxyphenyl)-2-methylpropanol employs standard techniques such as GC-MS, HPLC, and NMR spectroscopy. The compound's distinctive spectral signatures facilitate quality control and identification in complex mixtures. Researchers often search for detailed spectroscopic data or chromatographic methods specific to this compound, highlighting the need for comprehensive technical documentation.

Looking toward future applications, 2-(4-Ethoxyphenyl)-2-methylpropanol shows promise in emerging fields like molecular electronics and smart materials. Its ability to form stable thin films and participate in supramolecular interactions makes it an interesting candidate for advanced functional materials. The compound's structure-property relationships continue to be investigated through computational modeling and experimental studies, with findings published in peer-reviewed journals.

For researchers and industrial users working with 2-(4-Ethoxyphenyl)-2-methylpropanol, proper handling procedures and safety considerations should always be followed. While not classified as hazardous under standard regulations, appropriate laboratory practices including personal protective equipment are recommended. The compound's material safety data sheet provides essential information regarding storage, handling, and disposal requirements specific to this chemical entity.